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An In-depth Technical Guide to 3,4-Xylyl
Methylcarbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Xylyl methylcarbamate, also known by synonyms such as Meobal and MPMC, is a

carbamate ester with significant insecticidal properties. Like other carbamates, its primary

mechanism of action involves the inhibition of acetylcholinesterase (AChE), an essential

enzyme in the nervous system of insects and mammals. This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, mechanism of

action, and analytical methodologies for 3,4-xylyl methylcarbamate, tailored for a scientific

audience.

Chemical and Physical Properties
3,4-Xylyl methylcarbamate is a white crystalline solid. A summary of its key chemical and

physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 3,4-Xylyl Methylcarbamate
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Property Value Reference

IUPAC Name
(3,4-dimethylphenyl) N-

methylcarbamate

Synonyms

Meobal, MPMC, 3,4-

Dimethylphenyl

methylcarbamate, Xylylcarb

[1]

CAS Number 2425-10-7

Molecular Formula C₁₀H₁₃NO₂ [2]

Molecular Weight 179.22 g/mol

Melting Point 79-80 °C [1]

Boiling Point 126 °C (at 0.2 mmHg) [1]

Water Solubility 580 mg/L (at 20 °C) [2]

Appearance White crystalline solid

Synthesis
The synthesis of 3,4-xylyl methylcarbamate is typically achieved through the reaction of 3,4-

dimethylphenol with methyl isocyanate. This reaction is a nucleophilic addition of the phenolic

hydroxyl group to the isocyanate group.

Experimental Protocol: Synthesis of 3,4-Xylyl
Methylcarbamate
The following is a representative laboratory-scale protocol for the synthesis of 3,4-xylyl

methylcarbamate.

Materials:

3,4-Dimethylphenol

Methyl isocyanate
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Anhydrous toluene (or other inert solvent such as benzene or dioxane)

Triethylamine (or other suitable base catalyst)

Anhydrous sodium sulfate

Hexane

Round-bottom flask

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser

fitted with a drying tube, dissolve 3,4-dimethylphenol (1.0 equivalent) in anhydrous toluene.

Add a catalytic amount of triethylamine (e.g., 0.1 equivalents) to the solution.

With stirring, add methyl isocyanate (1.1 equivalents) dropwise to the reaction mixture at

room temperature. The reaction may be exothermic.

After the addition is complete, heat the reaction mixture to reflux (approximately 110 °C for

toluene) and maintain for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable

analytical method.

Once the reaction is complete, allow the mixture to cool to room temperature.
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Transfer the reaction mixture to a separatory funnel and wash with a saturated aqueous

solution of sodium bicarbonate, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system, such

as a mixture of hexane and ethyl acetate, to yield pure 3,4-xylyl methylcarbamate as a white

solid.

Mechanism of Action and Signaling Pathway
The primary pharmacological target of 3,4-xylyl methylcarbamate is the enzyme

acetylcholinesterase (AChE).

Acetylcholinesterase Inhibition
Acetylcholinesterase is responsible for the hydrolysis of the neurotransmitter acetylcholine

(ACh) into choline and acetic acid, terminating the nerve impulse at cholinergic synapses. 3,4-

Xylyl methylcarbamate acts as a reversible inhibitor of AChE. It carbamylates a serine residue

in the active site of the enzyme, rendering it inactive. This inhibition leads to an accumulation of

acetylcholine in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors.

Mechanism of Acetylcholinesterase Inhibition.

Downstream Effects
The accumulation of acetylcholine due to AChE inhibition leads to the overstimulation of

muscarinic and nicotinic receptors in the central and peripheral nervous systems. This results

in a range of physiological effects, which are the basis for the insecticidal activity of 3,4-xylyl

methylcarbamate.
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AChE Inhibition by
3,4-Xylyl Methylcarbamate
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in Synaptic Cleft

Muscarinic Receptor
Overstimulation

Nicotinic Receptor
Overstimulation

Peripheral Nervous System Effects:
SLUDGE Syndrome,
Muscle Fasciculations

Central Nervous System Effects:
Hyperactivity, Tremors,
Convulsions, Paralysis

Click to download full resolution via product page

Downstream Effects of AChE Inhibition.

Analytical Methodologies
The quantification and identification of 3,4-xylyl methylcarbamate in various matrices are crucial

for research, quality control, and toxicological studies. Common analytical techniques include

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the analysis of carbamate pesticides. A reversed-phase

column is typically employed with a mobile phase consisting of a mixture of acetonitrile and

water or methanol and water.

Table 2: Representative HPLC Conditions for 3,4-Xylyl Methylcarbamate Analysis
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Parameter Condition

Column
C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5

µm)

Mobile Phase Acetonitrile:Water (e.g., 60:40 v/v), isocratic

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25 °C

Detection UV at 220 nm

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS provides high sensitivity and specificity for the analysis of 3,4-xylyl methylcarbamate,

especially at trace levels. Due to the thermal lability of some carbamates, derivatization may

sometimes be employed, although direct analysis is often possible.

Table 3: Representative GC-MS Conditions for 3,4-Xylyl Methylcarbamate Analysis

Parameter Condition

Column
DB-5ms or equivalent (e.g., 30 m x 0.25 mm,

0.25 µm)

Carrier Gas Helium at a constant flow of 1.0 mL/min

Injector Temperature 250 °C

Oven Program
Initial temp 80 °C, hold for 1 min, ramp to 280

°C at 10 °C/min, hold for 5 min

MS Transfer Line Temp 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 50-300

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Acetylcholinesterase
Inhibition Assay
The following protocol, based on the Ellman method, can be used to determine the in vitro

inhibitory activity of 3,4-xylyl methylcarbamate against acetylcholinesterase.

Materials:

Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel)

Acetylthiocholine iodide (ATCI)

5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

3,4-Xylyl methylcarbamate

Phosphate buffer (e.g., 0.1 M, pH 8.0)

96-well microplate

Microplate reader

Procedure:

Reagent Preparation:

Prepare a stock solution of AChE in phosphate buffer.

Prepare a stock solution of ATCI in deionized water.

Prepare a stock solution of DTNB in phosphate buffer.

Prepare a stock solution of 3,4-xylyl methylcarbamate in a suitable solvent (e.g., DMSO)

and make serial dilutions in phosphate buffer.

Assay:

In a 96-well microplate, add phosphate buffer to each well.
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Add a specific volume of the 3,4-xylyl methylcarbamate dilutions to the test wells. Add

buffer or solvent to the control wells.

Add the AChE solution to all wells except the blank.

Incubate the plate at a controlled temperature (e.g., 25 °C) for a defined period (e.g., 15

minutes).

Add the DTNB solution to all wells.

Initiate the reaction by adding the ATCI solution to all wells.

Measurement:

Immediately measure the absorbance at 412 nm using a microplate reader.

Take readings at regular intervals for a set period (e.g., every minute for 10 minutes).

Data Analysis:

Calculate the rate of reaction for each well.

Determine the percentage of inhibition for each concentration of 3,4-xylyl

methylcarbamate relative to the control.

Calculate the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the

enzyme activity).
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Workflow for Acetylcholinesterase Inhibition Assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1683432?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
3,4-Xylyl methylcarbamate is a potent insecticide whose efficacy is derived from its ability to

inhibit acetylcholinesterase. This guide has provided a detailed overview of its chemical and

physical properties, a representative synthesis protocol, its mechanism of action, and relevant

analytical methodologies. The information presented herein is intended to serve as a valuable

resource for researchers, scientists, and professionals in the field of drug development and

pesticide research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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